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Compound of Interest

Compound Name: Cyclopentenol

Cat. No.: B8032323 Get Quote

An In-depth Technical Guide to Cyclopentenol and its Saturated Analogue, Cyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cyclopentenol and its saturated

counterpart, cyclopentanol. It is designed to furnish researchers, scientists, and drug

development professionals with detailed information on their chemical properties, safety data,

synthesis protocols, and applications in the pharmaceutical industry.

Cyclopentanol
Cyclopentanol is a cyclic alcohol that serves as a versatile building block and solvent in various

chemical processes, including the synthesis of pharmaceuticals and fragrances.[1][2]
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Property Value Reference

CAS Number 96-41-3 [3][4]

Molecular Formula C₅H₁₀O [3]

Molecular Weight 86.13 g/mol [3][4]

Appearance Colorless liquid [3]

Boiling Point 139-140 °C [3]

Melting Point -19 °C [3]

Flash Point 51 °C (124 °F) [3][5]

Density 0.949 g/mL at 25 °C [3]

Solubility Slightly soluble in water [3]

Safety Data Sheet Summary
Cyclopentanol is a flammable liquid and should be handled with care.[5][6]
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Hazard Description Precautionary Measures

Flammability Flammable liquid and vapor.

Keep away from heat, sparks,

open flames, and hot surfaces.

[5][6] Use spark-proof tools

and explosion-proof

equipment.[5]

Health Hazards

May cause eye, skin, and

respiratory tract irritation.[5]

The toxicological properties

have not been fully

investigated.[5]

Wear protective gloves,

clothing, eye, and face

protection.[6][7] Use in a well-

ventilated area.[5]

Handling

Wash thoroughly after

handling. Ground and bond

containers when transferring

material.[5]

Store in a cool, dry, well-

ventilated area away from

incompatible substances.[5]

First Aid

In case of contact, rinse eyes

with water, wash skin with

soap and water. If inhaled,

move to fresh air. If swallowed,

do NOT induce vomiting.[6]

Seek medical attention if

irritation persists or if

swallowed.[6]

Experimental Protocols
A common method for the synthesis of cyclopentanol is the hydration of cyclopentene. One

documented procedure involves the use of a strong acid cation exchange resin as a catalyst.[8]

Reaction Conditions:
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Parameter Value

Reactant Cyclopentene

Reagent Water

Catalyst Strong acid cation exchange resin

Temperature 130-140 °C

Reaction Time 4 hours

Molar Ratio (H₂O:Cyclopentene) 5.5-6.5 : 1

Conversion of Cyclopentene 25.7%

| Selectivity for Cyclopentanol | 93% |

Reference:[8]

Another approach involves a two-step process: an addition-esterification reaction of

cyclopentene with acetic acid, followed by transesterification with methanol.[9][10]

Addition-Esterification Conditions:

Parameter Value

Reactants Cyclopentene, Acetic Acid

Temperature 333.15 - 353.15 K

Molar Ratio (Acetic Acid:Cyclopentene) 2:1 to 3:1

| Selectivity for Cyclopentyl Acetate | ~98% |

Reference:[9][10]

Transesterification Conditions:
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Parameter Value

Reactants Cyclopentyl Acetate, Methanol

Temperature 323.15 - 343.15 K

Molar Ratio (Methanol:Cyclopentyl Acetate) 3:1 to 4:1

Conversion of Cyclopentyl Acetate 55.3%

| Selectivity for Cyclopentanol | 99.5% |

Reference:[9]

Furfural, a bio-derived chemical, can be converted to cyclopentanol through

hydrodeoxygenation using a nickel-cobalt catalyst.[11] Another method involves a one-step

synthesis in a water-fatty alcohol system using a Raney nickel catalyst.[12]

Reaction Conditions (from Furfural):

Parameter Value

Reactant Furfural

Catalyst Raney Nickel

Solvent System Water-fatty alcohol

Temperature 150-230 °C

Pressure 0-4.0 MPa

| Reaction Time | 4 hours |

Reference:[12]

Applications in Drug Development
Cyclopentanol and its derivatives are important intermediates in the pharmaceutical industry.[1]

[2] They are used in the synthesis of various active pharmaceutical ingredients (APIs),
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including anti-inflammatory drugs, analgesics, and cardiovascular medications.[2] The

cyclopentane ring serves as a scaffold in the design of carbocyclic nucleoside analogues with

potential antiviral and anticancer activities.[6]
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Caption: Synthetic routes to Cyclopentanol and its applications.

Cyclopentenol
Cyclopentenol, also known as hydroxycyclopentene, exists as different isomers, primarily 2-

cyclopenten-1-ol and 3-cyclopenten-1-ol. These unsaturated alcohols are valuable synthons in

organic chemistry, particularly in the synthesis of prostaglandins and other bioactive molecules.

2-Cyclopenten-1-ol
Property Value Reference

CAS Number 3212-60-0 [3]

Molecular Formula C₅H₈O [3]

Molecular Weight 84.12 g/mol [3]

Appearance Liquid [3]
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2-Cyclopenten-1-ol is a flammable liquid and can cause skin and eye irritation. It is also harmful

if inhaled.[13]

Hazard Description Precautionary Measures

Flammability
Highly flammable liquid and

vapor.

Keep away from heat, sparks,

open flames, and hot surfaces.

[14]

Health Hazards

Causes skin irritation, serious

eye irritation, and is harmful if

inhaled.[13]

Wear protective gloves,

clothing, eye, and face

protection. Use only outdoors

or in a well-ventilated area.[14]

First Aid

If on skin, wash with plenty of

water. If in eyes, rinse

cautiously with water for

several minutes. If inhaled,

remove person to fresh air.

Get medical help if irritation

occurs or if you feel unwell.[14]

3-Cyclopenten-1-ol
Property Value Reference

CAS Number 14320-38-8 [4][5]

Molecular Formula C₅H₈O [4][5]

Molecular Weight 84.12 g/mol [4][5]

Appearance
Colorless to light yellow clear

liquid or brown liquid
[5]

Flash Point 41.9 °C (107.4 °F) [9]

3-Cyclopenten-1-ol is a flammable liquid that causes serious eye irritation.[15]
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Hazard Description Precautionary Measures

Flammability Flammable liquid and vapor.

Keep away from heat, hot

surfaces, sparks, open flames,

and other ignition sources.[15]

Health Hazards Causes serious eye irritation.

Wear protective

gloves/protective clothing/eye

protection/face protection.[15]

First Aid

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

If eye irritation persists, get

medical advice/attention.[15]

Experimental Protocols for Cyclopentenol Derivatives
Chiral cyclopentenols are key intermediates in the synthesis of various bioactive compounds.

Enzymatic kinetic resolution is a common method to obtain enantiomerically enriched

cyclopentenols.

This protocol describes a general approach for the enzymatic resolution of a racemic 4-

hydroxycyclopentenone derivative, which can then be used to synthesize chiral

cyclopentenols.

Reaction Conditions:

Parameter Value

Substrate Racemic 4-hydroxycyclopentenone

Enzyme Lipase PS

Acyl Donor Vinyl Acetate

Yield ~50% (for each enantiomer)

| Enantiomeric Excess (ee) | >98% |
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Reference:[15]

Applications in Drug Development
The cyclopentenone moiety, which can be derived from cyclopentenol, is a significant

structural feature in many anticancer drugs.[4][16] Studies have shown that incorporating a

cyclopentenone ring into molecules can enhance their anticancer potential.[4][16]

Cyclopentene-containing peptide-based compounds are also being investigated for their

therapeutic potential, for instance, against breast cancer.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. Properties, uses, upstream and downstream raw materials, storage methods of
cyclopentanol, cyclopentanol manufacturers-Chemwin [en.888chem.com]

3. benchchem.com [benchchem.com]

4. Cyclopentenone: a special moiety for anticancer drug design - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Review_of_Cyclopentenyl_Based_Synthons_for_Drug_Discovery.pdf
https://www.benchchem.com/product/b8032323?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17001173/
https://www.researchgate.net/publication/6793864_Cyclopentenone_A_special_moiety_for_anticancer_drug_design
https://pubmed.ncbi.nlm.nih.gov/17001173/
https://www.researchgate.net/publication/6793864_Cyclopentenone_A_special_moiety_for_anticancer_drug_design
https://pmc.ncbi.nlm.nih.gov/articles/PMC11462612/
https://www.benchchem.com/product/b8032323?utm_src=pdf-body-img
https://www.benchchem.com/product/b8032323?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/cyclopentanol-dic1395.html
https://en.888chem.com/news/40/22880.html
https://en.888chem.com/news/40/22880.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Enantioselective_Synthesis_of_3_Hydroxymethyl_cyclopentanol.pdf
https://pubmed.ncbi.nlm.nih.gov/17001173/
https://pubmed.ncbi.nlm.nih.gov/17001173/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8032323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

7. Cyclopentanol synthesis [organic-chemistry.org]

8. researchgate.net [researchgate.net]

9. nbinno.com [nbinno.com]

10. researchgate.net [researchgate.net]

11. Cyclopentanol - Wikipedia [en.wikipedia.org]

12. CN102875334A - Synthetic method for preparing cyclopentanol and cyclopentanone by
furfural - Google Patents [patents.google.com]

13. nbinno.com [nbinno.com]

14. nbinno.com [nbinno.com]

15. benchchem.com [benchchem.com]

16. researchgate.net [researchgate.net]

17. An experimental and computational investigation of the cyclopentene-containing peptide-
derived compounds: focus on pseudo-cyclic motifs via intramolecular interactions - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Cyclopentenol CAS number and safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8032323#cyclopentenol-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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